Cas no 4278-87-9 (N-(cyclohexylideneamino)cyclohexanimine)

N-(Cyclohexylideneamino)cyclohexanimine is a cyclic imine compound characterized by its unique structural properties, featuring two cyclohexylideneamino groups. This compound is of interest in organic synthesis due to its potential as an intermediate in the preparation of heterocyclic compounds and ligands for coordination chemistry. Its rigid, bicyclic framework may enhance stability and selectivity in catalytic applications. The compound's reactivity with electrophiles and nucleophiles makes it a versatile building block for constructing complex molecular architectures. Additionally, its lipophilic nature could be advantageous in designing hydrophobic materials or pharmaceuticals. Further research is ongoing to explore its full synthetic utility and physicochemical properties.
N-(cyclohexylideneamino)cyclohexanimine structure
4278-87-9 structure
Product Name:N-(cyclohexylideneamino)cyclohexanimine
CAS No:4278-87-9
MF:C12H20N2
MW:192.300602912903
MDL:MFCD00505483
CID:1515306
PubChem ID:138171
Update Time:2025-11-02

N-(cyclohexylideneamino)cyclohexanimine Chemical and Physical Properties

Names and Identifiers

    • N-(cyclohexylideneamino)cyclohexanimine
    • AC1L3C8A
    • AKOS015906628
    • cyclohexanoneketazine
    • N,N'-dicyclohexylidenehydrazine
    • Dicyclohexyliden-hydrazin
    • Cyclohexanon-azin
    • dicyclohexylidene-hydrazine
    • AG-F-51911
    • Cyclohexanone, cyclohexylidenehydrazone
    • SureCN1255602
    • NSC126911
    • CTK4I6614
    • cyclohexanone azine
    • AC1L3C8A; AKOS015906628; cyclohexanoneketazine; N,N'-dicyclohexylidenehydrazine; Dicyclohexyliden-hydrazin; Cyclohexanon-azin; dicyclohexylidene-hydrazine; AG-F-51911; Cyclohexanone, cyclohexylidenehydrazone; SureCN1255602; NSC126911; CTK4I6614; cyclohexanone azine;
    • cyclohexylidene-(cyclohexylideneamino)-amine
    • Cyclohexanone, 2-cyclohexylidenehydrazone
    • D97244
    • 4278-87-9
    • GYQYUOSKLVIRAB-UHFFFAOYSA-N
    • cyclohexanone cyclohexylidenehydrazone
    • DICYCLOHEXYLIDENEHYDRAZINE
    • AS-78733
    • NSC 126911
    • SCHEMBL1255602
    • NSC-126911
    • DTXSID00195440
    • MDL: MFCD00505483
    • Inchi: 1S/C12H20N2/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12/h1-10H2
    • InChI Key: GYQYUOSKLVIRAB-UHFFFAOYSA-N
    • SMILES: N(=C1/CCCCC/1)/N=C1/CCCCC/1

Computed Properties

  • Exact Mass: 192.1628
  • Monoisotopic Mass: 192.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
  • LogP: 3.71160

N-(cyclohexylideneamino)cyclohexanimine Pricemore >>

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Additional information on N-(cyclohexylideneamino)cyclohexanimine

N-(cyclohexylideneamino)cyclohexanimine (CAS 4278-87-9): A Versatile Chemical Compound with Diverse Applications

N-(cyclohexylideneamino)cyclohexanimine (CAS 4278-87-9) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This unique chemical, characterized by its cyclohexylideneamino and cyclohexanimine functional groups, exhibits properties that make it valuable in fields ranging from materials science to pharmaceutical intermediates.

The molecular structure of N-(cyclohexylideneamino)cyclohexanimine features two cyclohexane rings connected through an imine linkage, creating a stable yet reactive framework. This structural arrangement contributes to its thermal stability and chemical versatility, making it particularly useful in polymer chemistry and specialty coatings. Recent studies have highlighted its potential as a building block for advanced materials with enhanced durability and performance characteristics.

In the pharmaceutical sector, researchers are exploring N-(cyclohexylideneamino)cyclohexanimine derivatives as potential intermediates for drug development. The compound's ability to form stable complexes with various metal ions has opened new possibilities in catalysis and coordination chemistry. These applications align with current industry trends toward more efficient and sustainable chemical processes.

The synthesis of CAS 4278-87-9 typically involves the condensation reaction between cyclohexylamine and cyclohexanone derivatives. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry solutions in specialty chemical production. Advanced purification techniques ensure the compound meets the stringent quality standards required for high-performance applications.

From a commercial perspective, the global market for cyclohexylideneamino compounds has shown steady growth, driven by increasing demand from the polymer and pharmaceutical industries. Manufacturers are investing in scalable production methods to meet this rising demand while maintaining competitive pricing. Quality control measures for N-(cyclohexylideneamino)cyclohexanimine typically include rigorous testing for purity, moisture content, and residual solvents.

Recent technological advancements have expanded the potential applications of CAS 4278-87-9 in emerging fields such as organic electronics and advanced coatings. The compound's unique electronic properties make it suitable for developing novel materials with specific conductivity characteristics. These developments align with current research trends in functional materials and smart coatings.

Storage and handling of N-(cyclohexylideneamino)cyclohexanimine require standard laboratory precautions to maintain product integrity. The compound is typically stored in sealed containers under inert atmosphere to prevent degradation. Proper handling procedures ensure safety and preserve the material's chemical properties for optimal performance in various applications.

Analytical characterization of cyclohexanimine derivatives like this compound commonly employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods provide comprehensive data on molecular structure, purity, and potential impurities, supporting quality assurance in both research and industrial settings.

The future outlook for N-(cyclohexylideneamino)cyclohexanimine appears promising, with ongoing research exploring novel derivatives and applications. As industries continue to seek specialized chemicals with tailored properties, compounds like CAS 4278-87-9 are likely to play increasingly important roles in advanced material development and specialty chemical formulations.

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